Cas no 550-89-0 (Oxychlororaphine)

• Product Name: Oxychlororaphine
• CAS No: 550-89-0
• MF: C₁₃H₉N₃O
• MW: 223.230062246323
• MDL: MFCD01708506
• CID: 1032387
• PubChem ID: 120282
• Update Time: 2025-04-20

Oxychlororaphine Chemical and Physical Properties

Names and Identifiers

• Phenazine-1-carboxamide
• OXYCHLOROAPHINE
• Phezine-1-carboxamide
• YELLOW SOLID
• 1-phenazinecarboxamide
• Oxychloraphin
• Oxychlororaphine
• Phenazine-1-carboxyamide
• 1-carbamoylphenazine
• phenazine-1-carboxylic acid amide
• AK117879
• KPZYYKDXZKFBQU-UHFFFAOYSA-N
• 8019AB
• ST2407517
• AX8243981
• MFCD01708506
• A870284
• 5-25-05-00177 (Beilstein Handbook Reference)
• InChI=1/C13H9N3O/c14-13(17)8-4-3-7-11-12(8)16-10-6-2-1-5-9(10)15-11/h1-7H,(H2,14,17
• A831165
• SR-01000024644-1
• HY-W042191
• FT-0697117
• CCG-336925
• CHEBI:62240
• CHEMBL463748
• F3031-0010
• BRN 0183762
• SR-01000024644
• DTXSID10203545
• 550-89-0
• SCHEMBL818929
• AKOS003625217
• AM10615
• Q27131710
• CS-W022931
• DS-5189
• Oxychloraphin; Oxychlororaphine; Phenazine-1-carboxyamide
• DB-244726
• PA-1-CA cpd
• Phenazine-1-carboxylate amide
• DTXCID40126036

• MDL： MFCD01708506
• Inchi： 1S/C13H9N3O/c14-13(17)8-4-3-7-11-12(8)16-10-6-2-1-5-9(10)15-11/h1-7H,(H2,14,17)
• InChI Key： KPZYYKDXZKFBQU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2C1=NC1C=CC=CC=1N=2)N
• BRN： 0183762

Computed Properties

• Exact Mass: 223.07467
• Monoisotopic Mass: 223.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.9
• XLogP3: 1.5

Experimental Properties

• Color/Form: NA
• Density: 1.371±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 242-244 ºC
• Boiling Point: 526.1°C at 760 mmHg
• Flash Point: 272°C
• Refractive Index: 1.76
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• PSA: 68.87

Oxychlororaphine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phenazines and derivatives